(4-Methylphenyl)(diphenyl)sulfanium bromide

• CAS RN: 4189-82-6
• Molecular Formula: C19H17BrS
• Molecular Weight: 357.3 g/mol
• IUPAC Name: (4-methylphenyl)-diphenylsulfanium;bromide
• InChI: InChI=1S/C19H17S.BrH/c1-16-12-14-19(15-13-16)20(17-8-4-2-5-9-17)18-10-6-3-7-11-18;/h2-15H,1H3;1H/q+1;/p-1
• InChI Key: LXQKIBHHRQYGMT-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)[S+](C2=CC=CC=C2)C3=CC=CC=C3.[Br-]

Description

(4-Methylphenyl)(diphenyl)sulfanium bromide is a useful research compound. Its molecular formula is C19H17BrS and its molecular weight is 357.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 4-methylphenyl Grignard reagent of 1.32 L (1.88 mol, 1.42 mol/L, 2.5 equiv.) prepared by a common method from 4-bromotoluene and magnesium as raw materials using tetrahydrofuran (THF) as a solvent was added a solution dissolving diphenyl sulfoxide of 151.71 g (0.75 mol, 1 equiv.) and chlorotrimethylsilane (TMSCl) of 407.25 g (3.75 mol, 5 equiv.) in THF of 0.6 L at −5° C. to room temperature, followed by reacting under stirring for 30 minutes. After termination of the reaction, the resultant reaction mixture was poured into 12% hydrobromic acid of 1.1 L and extracted two times with dichloromethane of 1.8 L. The obtained product was washed with water and then concentrated to dryness and crystallized in acetone of 1.8 L to obtain the product of 203.7 g as a white crystal (yield: 76%). Property data thereof are shown in Table 1.